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Compound of Interest

Compound Name: Nitrogen trichloride

Cat. No.: B158733 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This guide provides essential safety and logistical

information for working with nitrogen trichloride (NCl₃), a highly unstable and explosive

compound. Adherence to these protocols is critical to ensure a safe laboratory environment.

Nitrogen trichloride is a yellow, oily liquid with a pungent odor that is acutely sensitive to light,

heat, shock, and contact with organic materials.[1] Its inherent instability necessitates

meticulous planning and execution of all procedures involving its use.

Key Physical and Exposure Data
To minimize risk, it is crucial to be aware of the physical properties of nitrogen trichloride and

the recommended occupational exposure limits. While there is no formal OSHA Permissible

Exposure Limit (PEL), other guidelines exist to protect laboratory personnel.
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Parameter Value Source

Molecular Weight 120.36 g/mol [1]

Appearance Yellow oily liquid [1][2]

Odor Pungent [1][2]

Boiling Point

71°C (160°F) - Note: Explodes

before reaching this

temperature

[1][2]

Melting Point -40°C (-40°F) [1]

Density 1.653 g/cm³ [1]

ACGIH TLV-TWA (Proposed) 0.1 ppm [1]

ACGIH STEL (Proposed) 0.3 ppm [1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is essential when handling nitrogen
trichloride. This includes protection for the eyes, face, hands, and body.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical safety goggles and a

full-face shield

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection

against splashes and potential

explosions.

Hand Protection
Chemical-resistant gloves

(Rubber, Neoprene, or Vinyl)

Due to the extreme reactivity of

nitrogen trichloride, specific

breakthrough time data is not

readily available. Select gloves

based on general resistance to

reactive chemicals and change

them immediately upon any

sign of contamination or

degradation.[3]

Respiratory Protection
NIOSH-approved respirator

with appropriate cartridges

A respiratory protection

program that meets OSHA 29

CFR 1910.134 and ANSI

Z88.2 requirements must be

implemented whenever

workplace conditions warrant

respirator use.[3]

Protective Clothing
Flame-resistant lab coat, long

pants, and closed-toe shoes

Clothing should be made of

non-absorbent material. An

emergency shower and

eyewash station should be

readily accessible.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for the safe handling of nitrogen trichloride in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chempoint.com/products/download?grade=60831&doctype=sds
https://www.chempoint.com/products/download?grade=60831&doctype=sds
https://www.chempoint.com/products/download?grade=60831&doctype=sds
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation:

Restricted Access: Conduct all work in a designated area with controlled access.

Ventilation: Ensure work is performed in a certified chemical fume hood with sufficient airflow.

Emergency Equipment: Verify the functionality and accessibility of the emergency shower,

eyewash station, and appropriate fire extinguisher (avoid dry chemical extinguishers due to

potential for violent reaction).[3]

Material Preparation: Use only clean, dry, and dedicated glassware and equipment. Avoid

the use of floor sweeping compounds for cleanup.[3]

Incompatible Materials: Keep nitrogen trichloride away from water, organic matter, and

other chemicals to prevent violent reactions.[3]

2. Handling:

Personal Protective Equipment: Don all required PPE before handling the substance.

Avoid Contamination: Do not allow nitrogen trichloride to come into contact with skin, eyes,

or clothing.[3]

Dispensing: Use clean, dry utensils for any transfers.[3]

Monitoring: Be vigilant for any signs of decomposition, such as color change or gas

evolution.

3. Post-Handling:

Decontamination: Thoroughly wash hands with soap and water after handling.

Waste Segregation: All contaminated materials must be treated as hazardous waste.

Disposal Plan
Proper disposal of nitrogen trichloride and associated waste is critical to prevent accidents.
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Neutralization: Spilled material or waste should be neutralized to a non-oxidizing state for

safe disposal.[3] A 5% solution of a reducing agent can be cautiously applied as a mist to

decontaminate an area after a spill.

Container Management: Do not close drums or containers of wet or damp material that may

form nitrogen trichloride; leave them open to disperse any gas that may form.[3]

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific guidance.

Logical Workflow for Handling Nitrogen Trichloride
The following diagram illustrates the critical steps and decision points for the safe handling of

nitrogen trichloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chempoint.com/products/download?grade=60831&doctype=sds
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.chempoint.com/products/download?grade=60831&doctype=sds
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare to Handle NCl3

Prepare Designated Work Area
(Fume Hood, Emergency Equipment)

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Handle Nitrogen Trichloride
(Clean, Dry Equipment Only)

Post-Handling Procedures
(Hand Washing, Decontamination)

Spill Occurs?

Incident

Dispose of Waste
(Neutralize, Follow Regulations)

No

Initiate Spill Response
(Evacuate, Neutralize with Reducing Agent)

Yes

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of nitrogen trichloride.
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By implementing these comprehensive safety measures, researchers can mitigate the

significant risks associated with nitrogen trichloride and maintain a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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